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Compound of Interest

Compound Name: 5-lodo-2-nitrophenol

Cat. No.: B1315778

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological data
for 5-lodo-2-nitrophenol (CAS No. 27783-55-7). The information is intended for professionals
in research and development who may handle this compound. Due to the limited availability of
specific toxicological data for 5-lodo-2-nitrophenol, information from the closely related
compound 2-nitrophenol is included for a more comprehensive safety assessment.

Chemical and Physical Properties

5-lodo-2-nitrophenol is a solid organic compound with the molecular formula CeHaINOs. A
summary of its key physical and chemical properties is presented below.

Property Value Reference
CAS Number 27783-55-7 [1]
Molecular Formula CeHaINO3

Molecular Weight 265.01 g/mol

Physical Form Solid

IUPAC Name 5-iodo-2-nitrophenol

InChi Key NWDXJGPGCDHUJO-

UHFFFAOYSA-N
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Safety and Hazard Information

5-lodo-2-nitrophenol is classified as a hazardous substance. The following table summarizes
its GHS hazard classifications and associated precautionary statements.

Hazard Class GHS Pictogram Signal Word Hazard Statement
o k, H302: Harmful if
Acute toxicity, Oral laalt text Danger
swallowed.
Skin b H315: Causes skin
] o laalt text o
Corrosion/Irritation irritation.

H317: May cause an

Skin Sensitization wialt text 7 .
allergic skin reaction.
Serious Eye E, H318: Causes serious
o laalt text
Damage/Eye Irritation eye damage.

H410: Very toxic to
Hazardous to the E, o .
_ _ raalt text aquatic life with long
Aquatic Environment .
lasting effects.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P272: Contaminated work clothing should not be allowed out of the workplace.
e P273: Avoid release to the environment.

o P280: Wear protective gloves/ eye protection/ face protection.

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.
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e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/doctor.

e P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.
e P391: Collect spillage.
e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data

Specific quantitative toxicological data for 5-lodo-2-nitrophenol is not readily available.
Therefore, data for the parent compound, 2-nitrophenol, is provided as a reference.

Metric Species Route Value Reference
LD50 Rat Oral 334 mg/kg [21[31141[5]
LD50 Rabbit Dermal >7940 mg/kg [516]17]
LD50 Rat Oral >3100 mg/kg [6]

Absorption of 2-nitrophenol into the body can lead to the formation of methemoglobin, which in
sufficient concentrations can cause cyanosis. The onset of symptoms may be delayed for 2 to
4 hours or longer.[3]

Handling and Storage

Proper handling and storage procedures are crucial to minimize risk when working with 5-lodo-
2-nitrophenol.

Engineering Controls

e Work in a well-ventilated area, preferably under a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate
filter is recommended.

Storage

» Store in a tightly closed container in a dry and well-ventilated place.[3]
o Keep in a dark place, sealed in dry conditions, at a temperature of 2-8°C.

The following diagram illustrates a general workflow for handling hazardous solid chemicals like

5-lodo-2-nitrophenol.

Handling Cleanup & Disposal

Preparation
(Gloves GD;’;‘glpe:ELab coat H Prepare Fume Hood }——{ Gather Materials l l Weigh Compound l l Dissolve/Use in Reaction }—»l Decontaminate Glassware }—»l Dispose of Waste }—»l Remove PPE }—»l Wash Hands l

Click to download full resolution via product page

General workflow for handling hazardous solid chemicals.

First Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

 If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[3]

¢ In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

plenty of water/shower.[3]
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e In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses.[3]

o If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a
physician.[3]

Accidental Release Measures

o Personal Precautions: Avoid inhalation of dust and contact with the substance. Ensure
adequate ventilation. Evacuate the danger area.

o Environmental Precautions: Do not let the product enter drains.

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal. Avoid generating dust.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste. Handle uncleaned containers as you would the product itself.[3]

Potential Biological Effects and Signaling Pathways

While specific studies on the biological activity of 5-lodo-2-nitrophenol are limited, research
on nitrophenols suggests they can induce cellular stress. Nitro compounds, in general, are
known to have a wide range of biological activities, and their effects are often initiated by the
reduction of the nitro group, which can produce toxic intermediates like nitroso and superoxide
species. These reactive species can lead to DNA damage and cell death.[8]

Nitrophenols have been shown to induce oxidative stress, which can trigger apoptosis
(programmed cell death) through the intrinsic pathway. This process involves the mitochondria,
where an increase in reactive oxygen species (ROS) can lead to the collapse of the
mitochondrial membrane potential and the release of pro-apoptotic factors.

The following diagram illustrates a potential signaling pathway for nitrophenol-induced
cytotoxicity.
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Potential pathway for nitrophenol-induced cytotoxicity.

Experimental Protocols

A specific, detailed experimental protocol for the use of 5-lodo-2-nitrophenol in a research
application is not readily available in the public domain. However, a general protocol for the
synthesis of nitrophenols is presented below to provide context for its chemical class. This is an
illustrative example and should be adapted and optimized for specific experimental needs.

lllustrative Protocol: Nitration of Phenol

This protocol describes the synthesis of ortho- and para-nitrophenols, the parent compounds of

5-lodo-2-nitrophenol.
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Materials:

e Phenol

e Concentrated Nitric Acid

« Distilled Water

 Ice Bath

o Beakers and Erlenmeyer flasks
 Stirring apparatus

e Separatory funnel

Procedure:

e In a fume hood, prepare a dilute solution of nitric acid by slowly adding concentrated nitric
acid to cold distilled water in an ice bath.

e In a separate beaker, dissolve phenol in a minimal amount of water.

o Slowly add the dilute nitric acid solution to the phenol solution while stirring continuously in
the ice bath. The reaction is exothermic, and maintaining a low temperature is crucial to
prevent over-nitration.

 After the addition is complete, continue stirring the reaction mixture for a designated period
to ensure the reaction goes to completion.

e The resulting mixture will contain both o-nitrophenol and p-nitrophenol, which can then be
separated by methods such as steam distillation or column chromatography.

The following diagram outlines the general steps in a chemical synthesis experiment.
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General workflow for a chemical synthesis experiment.

This guide is intended to provide comprehensive safety and handling information for 5-lodo-2-
nitrophenol. It is imperative that all users of this chemical consult the most up-to-date Safety

Data Sheet (SDS) from their supplier and adhere to all institutional and regulatory safety
guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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